Cas no 2739707-07-2 (Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)-)

Technical Introduction: (1S,4S)-7,7-Dimethyl-2-oxobicyclo[2.2.1]heptane-1-methanesulfonyl chloride is a chiral bicyclic sulfonyl chloride derivative with a rigid norbornane framework. Its stereospecific (1S,4S) configuration and reactive sulfonyl chloride group make it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The 7,7-dimethyl-2-oxo substitution enhances steric and electronic properties, facilitating selective transformations. This compound is particularly useful in the preparation of chiral sulfonamides or as an electrophile in nucleophilic substitution reactions. Its well-defined structure ensures reproducibility in synthetic routes, while its stability under controlled conditions allows for precise functionalization. Suitable for advanced organic synthesis, it offers utility in constructing complex, stereochemically defined architectures.

Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)- structure

2739707-07-2 structure

Product Name:Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)-

CAS No:2739707-07-2

MF:C₁₀H₁₅ClO₃S

MW:250.742301225662

CID:5261380

Update Time:2025-06-09

Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)- Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)-
- Inchi： 1S/C10H15ClO3S/c1-9(2)7-3-4-10(9,8(12)5-7)6-15(11,13)14/h7H,3-6H2,1-2H3/t7-,10+/m0/s1
- InChI Key： BGABKEVTHIJBIW-OIBJUYFYSA-N
- SMILES： [C@]12(CS(Cl)(=O)=O)C(C)(C)[C@@]([H])(CC1)CC2=O

Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-365742-0.1g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride	2739707-07-2	0.1g	$24.0	2023-03-02
Enamine	EN300-365742-0.25g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride	2739707-07-2	0.25g	$25.0	2023-03-02
Enamine	EN300-365742-0.5g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride	2739707-07-2	0.5g	$26.0	2023-03-02
Enamine	EN300-365742-1.0g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride	2739707-07-2	1g	$0.0	2023-06-07
Enamine	EN300-365742-2.5g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride	2739707-07-2	2.5g	$55.0	2023-03-02
Enamine	EN300-365742-5.0g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride	2739707-07-2	5.0g	$108.0	2023-03-02
Enamine	EN300-365742-10.0g	[(1S,4S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonyl chloride	2739707-07-2	10.0g	$200.0	2023-03-02

Bicyclo[2.2.1]heptane-1-methanesulfonyl chloride, 7,7-dimethyl-2-oxo-, (1S,4S)- Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

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